Hydroxycitronellal

Specification

• Description: Hydroxycitronellal is the tertiary alcohol arising from addition of water across the C=C double bond of citronellal. It has a role as an allergen and a fragrance. It is functionally related to a citronellal.; Hydroxycitronellal is a synthetic fragrance that is widely used in many cosmetics and hygiene products such as deodorants, soaps, antiseptics, and other household items. It has the smell of lilac, lily, and lily of the valley. Hydroxycitronellal has also been shown to be a dermatologic irritant and allergen, and as a result commercially available products are restricted by the International Fragrance Association (IFRA) to contain only 0.1-3.6%. Sensitivity to hydroxycitronellal may be identified with a clinical patch test.; Hydroxycitronellal is a Standardized Chemical Allergen. The physiologic effect of hydroxycitronellal is by means of Increased Histamine Release, and Cell-mediated Immunity.; Hydroxycitronellal is a natural product found in Salvia sclarea with data available.
• CAS No.: 107-75-5
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 7-hydroxy-3,7-dimethyloctanal
• Standard InChI: InChI=1S/C10H20O2/c1-9(6-8-11)5-4-7-10(2,3)12/h8-9,12H,4-7H2,1-3H3
• Standard InChI Key: WPFVBOQKRVRMJB-UHFFFAOYSA-N
• SMILES: CC(CCCC(C)(C)O)CC=O
• Canonical SMILES: CC(CCCC(C)(C)O)CC=O
• Boiling Point: 241.00 °C. @ 760.00 mm Hg